Cas no 1806893-34-4 (Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate
• CAS No: 1806893-34-4
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4917406
• Update Time: 2025-10-28

Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate

• Inchi： 1S/C10H11F2NO4/c1-2-17-7(14)3-5-8(15)6(9(11)12)4-13-10(5)16/h4,9H,2-3H2,1H3,(H2,13,15,16)
• InChI Key： SZEGMIYMHAHZIG-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1O)CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate

Ethyl 5-(Difluoromethyl)-2,4-Dihydroxypyridine-3-Acetate (CAS 1806893-34-4): Properties, Applications, and Market Insights

Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate (CAS 1806893-34-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative has garnered attention due to its unique structural features, including the difluoromethyl group and hydroxyl substitutions, which contribute to its reactivity and biological activity. Researchers are increasingly exploring its applications in drug discovery and crop protection, aligning with the growing demand for novel bioactive molecules.

The compound's molecular structure combines a pyridine core with strategically positioned functional groups. The presence of two hydroxyl groups at positions 2 and 4 enhances its hydrogen bonding capacity, while the difluoromethyl moiety at position 5 introduces interesting electronic effects. The ethyl acetate side chain at position 3 provides additional versatility for further chemical modifications. This carefully balanced architecture makes Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate particularly valuable for medicinal chemistry applications.

Current research trends highlight the compound's potential in addressing several modern healthcare challenges. Scientists are investigating its role as a building block for kinase inhibitors, a class of therapeutics gaining prominence in cancer treatment. The fluorinated pyridine structure may contribute to improved metabolic stability and bioavailability of resulting drug candidates - key considerations in contemporary pharmaceutical development. Additionally, its structural motifs appear promising for designing novel antimicrobial agents, responding to the global need for new antibiotics.

In the agrochemical sector, Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate shows potential as an intermediate for developing next-generation crop protection agents. The incorporation of fluorine atoms, a strategy increasingly employed in modern pesticide design, may enhance the biological activity and environmental profile of derived products. This aligns with the agricultural industry's dual focus on efficacy and sustainability, addressing concerns about food security and ecological impact.

The synthesis of CAS 1806893-34-4 typically involves multi-step organic transformations, with researchers continuously optimizing routes for improved yield and purity. Recent advancements in fluorination techniques and heterocyclic chemistry have contributed to more efficient production methods. These developments are crucial for supporting the compound's expanding applications while maintaining cost-effectiveness - a critical factor for industrial adoption.

Market analysis indicates growing interest in fluorinated pyridine derivatives, with Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate positioned as a valuable specialty chemical. The global market for fluorinated compounds in life sciences is projected to expand significantly, driven by their unique properties and diverse applications. Suppliers and manufacturers are responding to this demand by improving accessibility to high-quality batches of this compound, supporting both academic and industrial research efforts.

Quality control and characterization of 1806893-34-4 involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy confirms the structural integrity, while high-performance liquid chromatography (HPLC) ensures purity standards. These rigorous analytical protocols are essential for researchers requiring well-defined compounds for their investigations, particularly in sensitive applications like drug discovery.

Storage and handling recommendations for Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate emphasize standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical, following general laboratory safety protocols.

Future research directions for CAS 1806893-34-4 may explore its potential in emerging fields such as bioconjugation chemistry and materials science. The compound's functional groups offer opportunities for creating novel hybrid molecules or advanced materials with tailored properties. Additionally, computational chemistry approaches could further elucidate its molecular interactions and guide the design of optimized derivatives for specific applications.

The intellectual property landscape surrounding Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate continues to evolve, with patents covering various synthetic methods and applications. Researchers and companies developing new uses for this compound should conduct thorough patent searches to navigate this complex landscape effectively. This is particularly relevant given the compound's potential in competitive sectors like pharmaceutical development.

Environmental considerations for 1806893-34-4 are becoming increasingly important in chemical research and development. While specific ecotoxicological data may be limited for this particular compound, the general trend toward green chemistry principles encourages the development of sustainable synthesis routes and responsible waste management practices. This aligns with broader industry movements toward environmentally conscious chemical production.

Collaborative opportunities exist for researchers working with Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate, particularly in interdisciplinary projects combining synthetic chemistry, biological testing, and computational modeling. The compound's versatility makes it attractive for academic-industrial partnerships aimed at developing new therapeutic candidates or agrochemical solutions. Such collaborations can accelerate the translation of basic research into practical applications.

For laboratories considering working with CAS 1806893-34-4, sourcing high-quality material from reputable suppliers is essential. Certificate of analysis documentation, batch-to-batch consistency, and reliable supply chains are critical factors when selecting a source for this specialty chemical. These considerations help ensure experimental reproducibility and support long-term research programs.

In conclusion, Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate represents an interesting case study in modern heterocyclic chemistry. Its combination of fluorine substitution and multiple functional groups offers numerous possibilities for chemical innovation. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow, contributing to advancements in healthcare, agriculture, and beyond.